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Cat. No.: B8804842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Divinyl tetramethyldisiloxane, also known as 1,1,3,3-tetramethyl-1,3-divinyldisiloxane, is a

pivotal organosilicon compound with the chemical formula O(Si(CH₃)₂CH=CH₂)₂.[1] This

colorless liquid is a fundamental building block in silicone chemistry, prized for its two reactive

vinyl groups that readily participate in hydrosilylation reactions.[2][3] This reactivity, combined

with the inherent properties of the siloxane backbone—such as flexibility, thermal stability, and

biocompatibility—makes it an indispensable monomer and crosslinking agent in the synthesis

of a wide array of silicone-based materials.[3] Its applications span from industrial products like

sealants, adhesives, and coatings to high-purity materials for the electronics and

pharmaceutical industries.[3][4] In the realm of drug development, its biocompatibility makes it

a material of interest for medical devices and advanced drug delivery systems.[3]

This technical guide provides a comprehensive overview of the core fundamental properties of

divinyl tetramethyldisiloxane, detailed experimental protocols for their determination, and

insights into its key chemical reactions and applications.

Core Properties
The fundamental physical and chemical properties of divinyl tetramethyldisiloxane are

summarized below. This data is essential for its handling, application, and the prediction of its

behavior in various chemical processes.
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Chemical Identity
Identifier Value

Chemical Name 1,3-Divinyl-1,1,3,3-tetramethyldisiloxane

Synonyms
1,1,3,3-Tetramethyl-1,3-divinyldisiloxane,

DVTMSD, VMM

CAS Number 2627-95-4[4]

Molecular Formula C₈H₁₈OSi₂[4]

Molecular Weight 186.40 g/mol

Chemical Structure O[Si(CH₃)₂CH=CH₂]₂

Physicochemical Properties
Property Value

Appearance Colorless, transparent liquid[4]

Boiling Point 139 °C[4][5]

Melting Point -99 °C[5]

Density 0.809 g/mL at 25 °C[4][5]

Refractive Index (n²⁰/D) 1.411[3]

Kinematic Viscosity 0.9 mm²/s

Flash Point 24 °C[4]

Solubility
Insoluble in water; Soluble in many organic

solvents

Chemical Structure and Reactivity
The unique reactivity of divinyl tetramethyldisiloxane is conferred by the two terminal vinyl

groups attached to the silicon atoms.

Caption: Chemical structure of divinyl tetramethyldisiloxane.
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Hydrosilylation
The most significant reaction involving divinyl tetramethyldisiloxane is platinum-catalyzed

hydrosilylation. In this addition reaction, a silicon-hydride (Si-H) bond adds across the carbon-

carbon double bond of the vinyl group. This reaction is fundamental to the curing of many

silicone elastomers and gels, where divinyl tetramethyldisiloxane acts as a crosslinker

between polymer chains containing Si-H groups. The reaction proceeds with high efficiency

and typically yields an anti-Markovnikov product.[6]

Reactants

Divinyl Tetramethyldisiloxane

Hydrosilane (R3SiH) Platinum Catalyst
(e.g., Karstedt's catalyst)

 Crosslinked Silicone PolymerHydrosilylation

Click to download full resolution via product page

Caption: Platinum-catalyzed hydrosilylation reaction pathway.

Applications
The versatile properties of divinyl tetramethyldisiloxane lead to its use in a wide range of

applications.

Silicone Polymers: It serves as a crucial monomer and end-capping agent in the production

of vinyl-terminated silicone fluids and elastomers.[4]

Adhesives and Sealants: Its crosslinking ability is utilized to formulate high-performance

silicone adhesives and sealants with excellent thermal stability and durability.[3]

Medical Devices: Due to its biocompatibility, it is used in the manufacturing of medical-grade

silicones for devices such as catheters and implants.[3]
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Drug Delivery: As a crosslinking agent for biocompatible silicone networks, such as

hydrogels, it has potential applications in controlled drug release systems. The crosslinking

density can be tailored to control the diffusion rate of therapeutic agents from the hydrogel

matrix.[7]

Electronics: It is used in encapsulants and coatings for electronic components, providing

protection against moisture and environmental stress.[4]

Experimental Protocols
The following sections detail generalized experimental protocols for the determination of key

physical properties of divinyl tetramethyldisiloxane.

Synthesis of Divinyl Tetramethyldisiloxane
A common laboratory-scale synthesis involves the hydrolysis of vinyldimethylchlorosilane.

Materials:

Vinyldimethylchlorosilane

Sodium bicarbonate

Anhydrous diethyl ether

Distilled water

Anhydrous magnesium sulfate

Separatory funnel, round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

A solution of vinyldimethylchlorosilane in anhydrous diethyl ether is prepared in a round-

bottom flask equipped with a magnetic stirrer and an addition funnel.

The flask is cooled in an ice bath.
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A saturated aqueous solution of sodium bicarbonate is added dropwise from the addition

funnel with vigorous stirring. The sodium bicarbonate neutralizes the hydrochloric acid

formed during the reaction.

After the addition is complete, the mixture is allowed to warm to room temperature and

stirred for an additional 2 hours.

The organic layer is separated using a separatory funnel, washed with distilled water, and

then with a saturated brine solution.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed by rotary evaporation.

The crude product is purified by fractional distillation under reduced pressure to yield pure

divinyl tetramethyldisiloxane.

Determination of Boiling Point
Apparatus:

Thiele tube or a small beaker with a high-boiling mineral oil bath

Thermometer (calibrated)

Small test tube

Capillary tube (sealed at one end)

Heating source (Bunsen burner or hot plate)

Procedure:

A small amount (a few milliliters) of divinyl tetramethyldisiloxane is placed in the small test

tube.

The capillary tube is placed in the test tube with the open end down.

The test tube is attached to the thermometer and immersed in the oil bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b8804842?utm_src=pdf-body
https://www.benchchem.com/product/b8804842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The oil bath is heated gently and stirred continuously.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the oil bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.

Determination of Density
Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Constant temperature water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is filled with divinyl tetramethyldisiloxane, ensuring no air bubbles are

trapped, and placed in a constant temperature water bath (e.g., 25 °C) until it reaches

thermal equilibrium.

The pycnometer is removed from the bath, wiped dry, and weighed accurately.

The pycnometer is emptied, cleaned, dried, and filled with distilled water. The process is

repeated to determine the weight of water in the pycnometer at the same temperature.

The density of divinyl tetramethyldisiloxane is calculated using the formula: Density =

(mass of substance) / (volume of substance) where the volume of the substance is

determined from the mass and known density of water at that temperature.

Determination of Refractive Index
Apparatus:
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Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of divinyl tetramethyldisiloxane are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to come to the desired temperature (e.g., 20

°C) by the circulating water bath.

The light source is switched on, and the eyepiece is adjusted until the field of view is sharp.

The control knob is turned until the dividing line between the light and dark fields is sharp

and centered on the crosshairs.

The refractive index is read from the scale.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b8804842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain Sample

Calibrate Refractometer

Place sample on prism

Set temperature

Adjust eyepiece for sharp view

Align dividing line with crosshairs

Read refractive index

End: Record Value

Click to download full resolution via product page

Caption: Experimental workflow for refractive index measurement.

Conclusion
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Divinyl tetramethyldisiloxane is a cornerstone of modern silicone chemistry. Its well-defined

chemical structure and the reactivity of its vinyl groups provide a versatile platform for the

synthesis of a vast range of polymeric materials. A thorough understanding of its fundamental

properties, as outlined in this guide, is critical for researchers and professionals in materials

science, chemistry, and drug development to effectively harness its potential in creating

innovative products and technologies. The provided experimental protocols offer a practical

framework for the characterization and quality control of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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